Cas no 2229611-27-0 (1-(2-Bromo-6-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(2-Bromo-6-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2229611-27-0
• MF: C₁₁H₁₀BrFO₃
• MW: 289.097706317902
• CID: 5980462
• PubChem ID: 165704529
• Update Time: 2025-06-15

1-(2-Bromo-6-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1909323
• 1-(2-bromo-6-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid
• 2229611-27-0
• 1-(2-Bromo-6-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid

• Inchi： 1S/C11H10BrFO3/c12-7-2-1-3-8(13)9(7)11(10(15)16)4-6(14)5-11/h1-3,6,14H,4-5H2,(H,15,16)
• InChI Key： UCBJHGLCPOGCDG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1(C(=O)O)CC(C1)O)F

Computed Properties

• Exact Mass: 287.97973g/mol
• Monoisotopic Mass: 287.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(2-Bromo-6-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid

Introduction to 1-(2-Bromo-6-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2229611-27-0)

1-(2-Bromo-6-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2229611-27-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a cyclobutane ring substituted with functional groups that enhance its biological activity. The presence of both bromine and fluorine atoms in the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 1-(2-Bromo-6-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid make it particularly interesting for drug discovery. The bromine atom at the 2-position and the fluorine atom at the 6-position of the phenyl ring contribute to its reactivity and binding affinity, which are critical factors in designing molecules that interact with biological targets. Additionally, the hydroxyl group at the 3-position of the cyclobutane ring introduces polarity, influencing solubility and metabolic stability. These structural attributes have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in utilizing halogenated aromatic compounds as intermediates in drug synthesis. Halogens, such as bromine and fluorine, are known to enhance the bioavailability and metabolic stability of pharmaceuticals. The incorporation of these elements into molecular structures often leads to improved pharmacokinetic properties, which are essential for the efficacy and safety of therapeutic agents. 1-(2-Bromo-6-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid exemplifies this trend, as its design incorporates both bromine and fluorine atoms to optimize biological activity.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various disease pathways. The cyclobutane core provides a rigid framework that can mimic natural substrates or bind tightly to specific enzymes or receptors. This structural motif has been successfully employed in the design of drugs with enhanced binding affinity and selectivity. For instance, derivatives of cyclobutane have shown promise in inhibiting kinases and other enzymes involved in cancer signaling pathways.

Recent studies have highlighted the role of halogenated aromatic compounds in modulating enzyme activity and receptor interactions. The presence of bromine and fluorine atoms in 1-(2-Bromo-6-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid allows for fine-tuning of these interactions through steric and electronic effects. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop drugs with tailored properties. Moreover, computational studies have suggested that halogen bonds, formed between halogen atoms and nitrogen or oxygen atoms in biological targets, can significantly enhance binding affinity.

The hydroxyl group at the 3-position of the cyclobutane ring also plays a crucial role in determining the biological activity of this compound. Hydroxyl groups are known to participate in hydrogen bonding, which is essential for stabilizing protein-ligand interactions. By incorporating this functional group into the molecular structure, 1-(2-Bromo-6-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid can form multiple hydrogen bonds with biological targets, increasing its binding strength and efficacy.

Current research is exploring the use of 1-(2-Bromo-6-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid as a starting material for synthesizing more complex derivatives with enhanced pharmacological properties. By modifying other parts of the molecule, such as introducing additional functional groups or altering the substitution pattern on the cyclobutane ring, researchers aim to develop novel compounds with improved therapeutic profiles. These efforts are supported by advances in synthetic methodologies that allow for efficient construction of complex organic molecules.

The pharmaceutical industry has increasingly recognized the value of halogenated aromatic compounds due to their versatility and efficacy. 1-(2-Bromo-6-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid represents a prime example of how structural modifications can lead to compounds with significant therapeutic potential. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, offering opportunities to develop treatments for a wide range of diseases.

In conclusion, 1-(2-Bromo-6-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2229611-27-0) is a structurally fascinating compound with considerable potential in pharmaceutical research. Its design incorporates key features that enhance biological activity, including halogen atoms and a hydroxyl group on a cyclobutane ring. As research continues to uncover new applications for halogenated aromatic compounds, this molecule is poised to play an important role in the development of next-generation therapeutic agents.